Cas no 89445-48-7 (1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-)

• Product Name: 1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-
• CAS No: 89445-48-7
• MF: C₁₄H₁₅BrO₃
• MW: 311.171103715897
• CID: 600338
• PubChem ID: 13254253
• Update Time: 2025-04-19

1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-pentanoic acid, 6-bromo-2,3-dihydro-1-oxo-
• 5-(5-bromo-3-oxo-1,2-dihydroinden-2-yl)pentanoic acid
• 89445-48-7
• 5-(6-Bromo-1-oxo-2,3-dihydro-1H-inden-2-yl)pentanoic acid
• DTXSID40532178

• Inchi： 1S/C14H15BrO3/c15-11-6-5-9-7-10(14(18)12(9)8-11)3-1-2-4-13(16)17/h5-6,8,10H,1-4,7H2,(H,16,17)
• InChI Key： RKUTWGIZYGDPPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(CCCCC(=O)O)C2)=O

Computed Properties

• Exact Mass: 310.02046g/mol
• Monoisotopic Mass: 310.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų